Cas no 33951-45-0 (Thioimidodicarbonicdiamide ([(H2N)C(S)]2NH), N,N'-diphenyl-)

• Product Name: Thioimidodicarbonicdiamide ([(H2N)C(S)]2NH), N,N'-diphenyl-
• CAS No: 33951-45-0
• MF: C₁₄H₁₃N₃S₂
• MW: 287.403119802475
• CID: 323226
• PubChem ID: 4361325
• Update Time: 2025-04-19

Thioimidodicarbonicdiamide ([(H2N)C(S)]2NH), N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Thioimidodicarbonicdiamide ([(H2N)C(S)]2NH), N,N'-diphenyl-
• 1-phenyl-3-(phenylcarbamothioyl)thiourea
• (phenylamino){[(phenylamino)thioxomethyl]amino}methane-1-thione
• 1,5-diphenyl 2,4-dithiobiuret
• 1,5-Diphenyl-2,4-dithiobiuret
• 1,5-diphenyldithiobiuret
• 1,5-Diphenyl-dithiobiuret
• 1.5-Diphenyl-2,4-dithiobiuret
• AC1N9IOW
• LS-44797
• NSC508349
• ST001495
• NIOSH/EC1550000
• DTXSID00402363
• 1,5-diphenyldithi-obiuret
• SCHEMBL730314
• AKOS003238259
• EC15500000
• RD 1737
• 33951-45-0
• Biuret, 1,5-diphenyl-2,4-dithio-
• NSC-508349

• Inchi： 1S/C14H13N3S2/c18-13(15-11-7-3-1-4-8-11)17-14(19)16-12-9-5-2-6-10-12/h1-10H,(H3,15,16,17,18,19)
• InChI Key： NSDCIFFKTHMTJF-UHFFFAOYSA-N
• SMILES： S=C(NC(NC1C=CC=CC=1)=S)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.05529
• Monoisotopic Mass: 287.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Density: 1.381
• Boiling Point: 415.3°Cat760mmHg
• Flash Point: 205°C
• Refractive Index: 1.786
• PSA: 36.09
• LogP: 3.90690